Cas no 58764-51-5 (ethyl 2-(2-hydroxyethyl)aminobenzoate)

• Product Name: ethyl 2-(2-hydroxyethyl)aminobenzoate
• CAS No: 58764-51-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD11557104
• CID: 5606565
• PubChem ID: 459321
• Update Time: 2025-05-20

ethyl 2-(2-hydroxyethyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• N-2-Hydroxyethylanthranilic acid, ethyl ester
• EN300-9435753
• 58764-51-5
• SCHEMBL8062417
• ethyl 2-[(2-hydroxyethyl)amino]benzoate
• ethyl 2-(2-hydroxyethylamino)benzoate
• ethyl 2-(2-hydroxyethyl)aminobenzoate

• MDL： MFCD11557104
• Inchi： 1S/C11H15NO3/c1-2-15-11(14)9-5-3-4-6-10(9)12-7-8-13/h3-6,12-13H,2,7-8H2,1H3
• InChI Key： NUFWZADKDUNFDT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1NCCO)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 2-(2-hydroxyethyl)aminobenzoate

Ethyl 2-(2-hydroxyethyl)aminobenzoate (CAS No. 58764-51-5): A Comprehensive Overview

Ethyl 2-(2-hydroxyethyl)aminobenzoate, identified by its Chemical Abstracts Service (CAS) number 58764-51-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative of amino benzoic acid has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules. The structural uniqueness of this compound, characterized by the presence of both hydroxyl and amino functional groups, positions it as a versatile intermediate in medicinal chemistry.

The molecular structure of ethyl 2-(2-hydroxyethyl)aminobenzoate consists of a benzoate backbone substituted with an N-substituted ethanolamine moiety. This configuration imparts a balance of hydrophilicity and lipophilicity, making it an attractive candidate for formulation in various biomedical applications. The hydroxyl group enhances solubility in aqueous environments, while the ethyl ester group contributes to membrane permeability, facilitating cellular uptake. Such properties are particularly valuable in designing prodrugs or drug delivery systems targeting specific biological pathways.

Recent advancements in computational chemistry have highlighted the pharmacophoric potential of ethyl 2-(2-hydroxyethyl)aminobenzoate. Molecular docking studies have demonstrated its binding affinity to several enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, preliminary simulations suggest that this compound may interact with cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, potentially offering therapeutic benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs) but with improved selectivity and reduced side effects.

In parallel, experimental investigations have begun to explore the biological activity of ethyl 2-(2-hydroxyethyl)aminobenzoate. In vitro assays have revealed notable antioxidant properties, attributed to the hydroxyl group's ability to scavenge free radicals. This antioxidant activity is particularly relevant in contexts where oxidative stress plays a pivotal role, such as aging-related pathologies and certain chronic diseases. Additionally, cell culture studies have indicated that this compound may modulate pathways associated with cell proliferation and differentiation, raising its candidacy for applications in regenerative medicine.

The synthesis of ethyl 2-(2-hydroxyethyl)aminobenzoate presents an interesting challenge due to the necessity of introducing both the hydroxyl and amino functionalities at specific positions on the benzoic acid scaffold. Traditional synthetic routes often involve multi-step processes requiring careful control of reaction conditions to avoid unwanted side products. However, recent methodological improvements have streamlined these procedures, enabling more efficient and scalable production. Advances in catalytic methods have further enhanced yields while minimizing environmental impact, aligning with green chemistry principles.

The versatility of ethyl 2-(2-hydroxyethyl)aminobenzoate extends beyond its direct pharmacological applications. Its structural framework serves as a valuable scaffold for designing analogs with tailored properties through structural modifications. By varying substituents on the benzoate ring or altering the length and nature of the ethanolamine chain, chemists can fine-tune solubility, bioavailability, and metabolic stability. Such flexibility underscores its importance as a building block in medicinal chemistry innovation.

From a regulatory perspective, ethyl 2-(2-hydroxyethyl)aminobenzoate benefits from being classified as a non-controlled substance under current international guidelines. This status simplifies its handling and commercialization compared to compounds subject to stricter regulations. However, ongoing research into its long-term safety profile is essential before broadening its therapeutic applications. Preclinical toxicology studies are currently underway to assess potential hepatotoxicity or nephrotoxicity risks associated with chronic exposure.

The integration of ethyl 2-(2-hydroxyethyl)aminobenzoate into drug development pipelines is contingent upon robust analytical methodologies for quality control and purity assessment. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for characterizing this compound at both laboratory and industrial scales. These analytical tools ensure consistency across batches and compliance with pharmacopeial standards required for clinical trials.

Future directions for research on ethyl 2-(2-hydroxyethyl)aminobenzoate include exploring its potential as an adjuvant in vaccine formulations or as part of combination therapies targeting resistant pathogens. Its ability to enhance immune responses without significant immunogenicity may position it as an effective co-administered agent alongside primary therapeutics. Collaborative efforts between academia and industry are likely to accelerate these investigations by pooling resources toward translational research objectives.